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Compound of Interest

N-ethylnaphthalene-2-
Compound Name: )
carboxamide

Cat. No.: B8736858

Technical Guide: N-ethylnaphthalene-2-carboxamide
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The Chemical Abstracts Service (CAS) number for N-ethylnaphthalene-2-
carboxamide could not be definitively identified through available public databases and search
resources. The following information is based on general knowledge of related
naphthalenecarboxamide compounds and should be considered for theoretical and research
purposes only. Without a specific CAS number, detailed experimental data and established
biological activities for this exact compound are limited.

Introduction

N-ethylnaphthalene-2-carboxamide is a derivative of naphthalene-2-carboxamide,
characterized by an ethyl group attached to the nitrogen atom of the amide functionality.
Naphthalenecarboxamides, as a class of compounds, have garnered significant interest in
medicinal chemistry due to their diverse biological activities. They are often explored as
scaffolds for the development of novel therapeutic agents targeting a range of diseases. The
naphthalene moiety provides a rigid, lipophilic core that can be functionalized to modulate
pharmacological properties.

Chemical and Physical Properties

Due to the lack of specific experimental data for N-ethylnaphthalene-2-carboxamide, the
following properties are predicted based on its chemical structure and comparison with
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analogous compounds.

Property Predicted Value/lnformation
Molecular Formula C13H13NO

Molecular Weight 199.25 g/mol

Appearance Likely a solid at room temperature

Expected to have low solubility in water and
Solubility good solubility in organic solvents like ethanol,
methanol, and DMSO.

Melting Point Not established
Boiling Point Not established
pKa Not established

Synthesis

A plausible synthetic route for N-ethylnaphthalene-2-carboxamide would involve the reaction
of 2-naphthoyl chloride with ethylamine. This is a standard amidation reaction.

General Experimental Protocol for Synthesis:

» Acid Chloride Formation: 2-Naphthoic acid is reacted with a chlorinating agent, such as
thionyl chloride (SOCIz2) or oxalyl chloride ((COCI)2), typically in an inert solvent like
dichloromethane (DCM) or toluene, to form 2-naphthoyl chloride. The reaction is often
carried out at reflux temperature.

e Amidation: The resulting 2-naphthoyl! chloride is then reacted with ethylamine in the
presence of a base (e.g., triethylamine or pyridine) to neutralize the hydrochloric acid
byproduct. This reaction is usually performed at a low temperature (e.g., 0 °C) and then
allowed to warm to room temperature.

o Work-up and Purification: The reaction mixture is typically washed with dilute acid, water,
and brine. The organic layer is then dried over an anhydrous salt (e.g., MgSOa or Na2S0a),
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filtered, and the solvent is removed under reduced pressure. The crude product can be
purified by recrystallization or column chromatography.

Visualization of Synthetic Workflow:

Synthesis of N-ethylnaphthalene-2-carboxamide

Step 1: Acid Chloride Formation

2-Naphthoic Acid Thionyl Chloride (SOCI2)

Reaction Reagent
Step 2: Amidation
Y
P> 2-Naphthoyl Chloride Ethylamine
Reaction

N-ethylnaphthalene-2-carboxamide

Click to download full resolution via product page

Caption: A two-step synthesis of N-ethylnaphthalene-2-carboxamide.

Potential Applications in Drug Development

While specific studies on N-ethylnaphthalene-2-carboxamide are not readily available, the
broader class of naphthalenecarboxamides has been investigated for various therapeutic
applications. These potential areas of interest could be extrapolated for initial research on the

title compound.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b8736858?utm_src=pdf-body-img
https://www.benchchem.com/product/b8736858?utm_src=pdf-body
https://www.benchchem.com/product/b8736858?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8736858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Anticancer Agents: Many naphthalenecarboxamide derivatives have been synthesized and
evaluated for their cytotoxic activity against various cancer cell lines. The mechanism of
action often involves the inhibition of key enzymes or receptors involved in cancer cell
proliferation and survival.

» Antimicrobial Agents: The naphthalene scaffold has been incorporated into molecules with
antibacterial and antifungal properties.

» Neurological Disorders: Some naphthalenecarboxamides have been explored for their
potential in treating neurological conditions by acting on specific receptors in the central
nervous system.

Potential Signaling Pathway Interactions

The biological activity of a small molecule like N-ethylnaphthalene-2-carboxamide would be
dictated by its interaction with specific protein targets, which in turn would modulate cellular
signaling pathways. Given its structure, it could potentially interact with:

¢ Kinases: Many kinase inhibitors incorporate aromatic ring systems.

o G-protein coupled receptors (GPCRs): The lipophilic nature of the naphthalene ring could
favor binding to the transmembrane domains of GPCRs.

o Nuclear receptors: The planar structure might allow for intercalation with DNA or binding to
transcription factors.

Hypothetical Signaling Pathway Diagram:
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Hypothetical Signaling Pathway

N-ethylnaphthalene-
2-carboxamide

Target Protein
(e.g., Kinase, GPCR)

ignal Transduction

Downstream Effector

Cellular Response

(e.g., Apoptosis, Proliferation)

Click to download full resolution via product page

Caption: A generalized signaling pathway for a bioactive compound.

Conclusion

N-ethylnaphthalene-2-carboxamide represents an under-explored molecule within the
broader, pharmacologically relevant class of naphthalenecarboxamides. While the absence of
a confirmed CAS number limits access to specific experimental data, its synthesis is
straightforward based on established chemical principles. Future research to isolate,
characterize, and screen this compound for biological activity could reveal novel therapeutic
potential, particularly in the areas of oncology and infectious diseases. The first critical step for
any further investigation would be the unambiguous synthesis and characterization of N-
ethylnaphthalene-2-carboxamide to establish its unique chemical identity, including obtaining
a CAS registry number.
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[https://www.benchchem.com/product/b8736858#n-ethylnaphthalene-2-carboxamide-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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